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Compound of Interest

Compound Name: Ru-(R,R)-Ms-DENEB

Cat. No.: B6290005

This document provides comprehensive guidance on the proper disposal procedures for the
ruthenium complex Ru-(R,R)-Ms-DENEB (CAS No. 1333981-86-4)[1], ensuring the safety of
laboratory personnel and compliance with environmental regulations. Researchers, scientists,
and drug development professionals should adhere to these protocols to minimize risks
associated with handling and waste management of this chemical compound.

Chemical and Physical Properties

A summary of the key quantitative data for Ru-(R,R)-Ms-DENEB is presented below. This
information is essential for a comprehensive understanding of the compound's characteristics
relevant to its safe handling and disposal.

Property Value

Molecular Formula C25H29CIN203RUS
Molecular Weight 574.1 g/mol [1]
Appearance Powder

Melting Point > 300 °C (> 572 °F)[2]
Storage Class 11 - Combustible Solids
Water Solubility No data available

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b6290005?utm_src=pdf-interest
https://www.benchchem.com/product/b6290005?utm_src=pdf-body
https://www.benchchem.com/product/b6290005
https://www.benchchem.com/product/b6290005?utm_src=pdf-body
https://www.benchchem.com/product/b6290005
https://www.geneseo.edu/sites/default/files/documents/Tris%282%2C2%27-bipyridyl%29ruthenium%28II%29%20chloride%20hexahydrate%20%28Ru%28BPY%29%29%20sds%202022.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6290005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Before handling Ru-(R,R)-Ms-DENEB for disposal, all personnel must be equipped with the
appropriate personal protective equipment. This includes, but is not limited to:

o Eye Protection: Safety glasses or goggles.
e Hand Protection: Chemical-resistant gloves.

o Respiratory Protection: For nuisance levels of dust, a type N95 (US) or type P1 (EN 143)
dust mask is recommended.[2]

e Body Protection: A standard laboratory coat.

Step-by-Step Disposal Procedure

The primary method for the disposal of Ru-(R,R)-Ms-DENEB is to treat it as an unused
chemical product and transfer it to a licensed and approved waste disposal facility.[2] Do not
attempt to neutralize or dispose of this compound down the drain.

» Container Inspection: Ensure the original container holding the Ru-(R,R)-Ms-DENEB is
securely sealed and not damaged. If the container is compromised, carefully transfer the
powder to a new, compatible, and clearly labeled container.

e Labeling: The waste container must be clearly and accurately labeled with the chemical
name "Ru-(R,R)-Ms-DENEB" and the corresponding CAS number "1333981-86-4".

e Segregation: Store the waste container in a designated, well-ventilated area, segregated
from incompatible materials. The safety data sheet indicates that this compound should be
kept away from strong oxidizing agents.

o Waste Manifest: Prepare a chemical waste manifest, accurately documenting the contents
and quantity of the waste.

¢ Professional Disposal: Arrange for the collection of the chemical waste by a licensed and
certified hazardous waste disposal company. Adhere to all local, state, and federal
regulations for the transport and disposal of chemical waste.

In the event of a spill, sweep up the solid material, avoiding dust formation, and place it into a
suitable, closed container for disposal.[2]
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Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Ru-(R,R)-Ms-
DENEB.
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Caption: Disposal workflow for Ru-(R,R)-Ms-DENEB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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